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Compound of Interest

Compound Name:
4-Dimethylamino-2-

methylazobenzene

Cat. No.: B1216407 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

4-Dimethylaminoazobenzene (also known as Butter Yellow, Methyl Yellow, or DAB).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Dimethylaminoazobenzene?

A1: 4-Dimethylaminoazobenzene is a known carcinogen and mutagen.[1] It is toxic if

swallowed and can be absorbed through the skin.[2][3] Exposure can cause skin irritation,

rashes, or a burning sensation.[1] Animal studies have indicated that it can cause liver, bladder,

lung, and skin cancer.[1][4] It is also suspected of causing developmental damage to a fetus.[1]

Q2: What are the synonyms for 4-Dimethylaminoazobenzene?

A2: It is also known by several other names, including Butter yellow, DAB, p-

Dimethylaminoazobenzene, N,N-Dimethyl-4-aminoazobenzene, and Methyl yellow.[5]

Q3: What are the physical properties of 4-Dimethylaminoazobenzene?

A3: It is a yellow, leaf-shaped crystalline solid or an orange-yellow powder.[1][5] It is insoluble

in water.[6]

Q4: Is there a safe exposure limit for 4-Dimethylaminoazobenzene?
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A4: Many scientists believe there is no safe level of exposure to a carcinogen.[1] The National

Institute for Occupational Safety and Health (NIOSH) recommends that exposure to

occupational carcinogens be limited to the lowest feasible concentration.[1]

Troubleshooting Guide
Scenario 1: Accidental Spill of 4-Dimethylaminoazobenzene Powder

Problem: A small amount of 4-Dimethylaminoazobenzene powder has been spilled in the

laboratory.

Solution:

Evacuate all non-essential personnel from the immediate area.[1]

Ensure you are wearing appropriate Personal Protective Equipment (PPE), including a lab

coat, chemical-resistant gloves (nitrile is sufficient), and safety goggles or a face shield.[7]

If there is a risk of airborne dust, a NIOSH-approved respirator is necessary.[2]

Cover the spill with a dry material like lime, sand, or soda ash to prevent the powder from

becoming airborne.[1]

Carefully collect the mixture into a sealed, labeled container for hazardous waste disposal.

[1]

Ventilate the area and decontaminate the spill surface with a suitable solvent (such as

acetone) followed by soap and water.[8]

Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous

waste.[7]

Scenario 2: Direct Skin or Eye Contact

Problem: A researcher has come into direct contact with 4-Dimethylaminoazobenzene.

Solution:
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Skin Contact: Immediately remove any contaminated clothing.[1] Wash the affected skin

area thoroughly with large amounts of soap and water.[1][6] Seek immediate medical

attention.[3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if

present and easy to do so.[8] Seek immediate medical attention.[3]

Scenario 3: Accidental Ingestion

Problem: A researcher has accidentally ingested 4-Dimethylaminoazobenzene.

Solution:

Do NOT induce vomiting.[2][8]

If the person is conscious and not convulsing, have them rinse their mouth with water and

drink one or two glasses of water to dilute the chemical.[8]

Call a poison control center or seek immediate medical attention.[2][3]

Data Summary
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Property Data

Appearance
Yellow, leaf-shaped crystals or orange-yellow

powder[1][5]

Hazards
Carcinogen, Mutagen, Toxic if swallowed, Skin

irritant[1][2][3]

Personal Protective Equipment (PPE)

Chemical-resistant gloves (nitrile), lab coat,

safety goggles/face shield, NIOSH-approved

respirator (if dust is present)[2][7]

In case of Spill
Cover with dry lime, sand, or soda ash; collect in

a sealed container for disposal.[1]

First Aid (Skin)
Immediately wash with soap and water; remove

contaminated clothing.[1]

First Aid (Eyes)
Immediately flush with water for at least 15

minutes.[1]

First Aid (Ingestion)

Do NOT induce vomiting; rinse mouth and drink

water if conscious; seek immediate medical

attention.[2][8]

Disposal

Dispose of as hazardous waste in a sealed,

labeled container. Contact your institution's

environmental health and safety department for

specific procedures.[1][7][9]

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). A designated area for handling, such as a chemical fume hood, should be

established.[1] An emergency shower and eyewash station must be readily accessible.[1][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile), and safety goggles.[2][7] A face shield and a NIOSH-
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approved respirator should be used if there is a risk of splashing or dust generation.[2]

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize exposure to dust.[7]

Storage: Store 4-Dimethylaminoazobenzene in a cool, dry, and well-ventilated area in a

tightly sealed container.[7] It should be stored away from strong oxidizing agents and strong

acids.[7] The storage area should be clearly marked with a warning sign.

End of Work: After handling, wash your hands and any potentially exposed skin thoroughly.

[1] Decontaminate all work surfaces.
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Caption: Safe handling and disposal workflow for 4-Dimethylaminoazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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